
Solubility Profile of Gentisic Acid Sodium Salt: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,5-Dihydroxybenzoic acid sodium

Cat. No.: B022357 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of gentisic acid sodium salt

(Sodium 2,5-dihydroxybenzoate) in common laboratory solvents. Due to a lack of extensive,

publicly available quantitative data for the sodium salt form, this document summarizes the

available qualitative information and presents a standardized experimental protocol for

determining its solubility to empower researchers in generating precise measurements for their

specific applications.

Overview of Gentisic Acid Sodium Salt
Gentisic acid sodium salt is the monosodium salt of gentisic acid (2,5-dihydroxybenzoic acid). It

is a metabolite of salicylic acid and is recognized for its analgesic, anti-inflammatory, and

antioxidant properties[1][2]. Understanding its solubility is critical for a wide range of

applications, including formulation development, in vitro assay design, and pharmacokinetic

studies.

Solubility Data
Precise quantitative solubility data for gentisic acid sodium salt in a range of common

laboratory solvents is not extensively documented in publicly available literature. However,

qualitative descriptions and data for the parent compound provide a foundational

understanding. The following table summarizes the available information.
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Solvent
Compound
Form

Solubility Type Value Source(s)

Water Sodium Salt Qualitative Soluble [1][3]

Water Parent Acid Quantitative 12.3 mg/mL [4]

DMSO Sodium Salt Qualitative Soluble [2]

Ethanol Parent Acid Qualitative Soluble [3]

Ether Parent Acid Qualitative Soluble [3]

Chloroform Parent Acid Qualitative
Practically

Insoluble
[3]

Benzene Parent Acid Qualitative
Practically

Insoluble
[3]

Note: The solubility of a salt is generally greater in aqueous solutions than its parent acid.

Therefore, the water solubility of gentisic acid sodium salt is expected to be higher than the

12.3 mg/mL reported for gentisic acid[4].

Experimental Protocol for Solubility Determination
To obtain precise, quantitative solubility data, the Saturation Shake-Flask Method is a reliable

and widely used technique[5]. This method involves equilibrating an excess amount of the

solute in the solvent of interest over a defined period and then measuring the concentration of

the dissolved compound.

Materials and Equipment
Gentisic Acid Sodium Salt (solid powder)

Solvent of interest (e.g., Water, Ethanol, DMSO)

Analytical balance

Glass vials or flasks with screw caps
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Orbital shaker or rotator with temperature control

Centrifuge or filtration apparatus (e.g., syringe filters, 0.45 µm)

Calibrated pipettes

Apparatus for concentration analysis (e.g., UV-Vis Spectrophotometer, HPLC)

Procedure
Preparation: Add an excess amount of gentisic acid sodium salt to a glass vial. The excess

should be sufficient to ensure that undissolved solid remains at the end of the experiment,

confirming saturation[5][6].

Solvent Addition: Add a known volume of the desired solvent to the vial.

Equilibration: Tightly seal the vials and place them on an orbital shaker in a temperature-

controlled environment (e.g., 25°C). Agitate the mixture for a predetermined period, typically

24 to 72 hours, to ensure equilibrium is reached[6][7]. The duration may vary depending on

the compound and solvent system.

Phase Separation: After equilibration, allow the vials to stand to let the suspended particles

settle. Separate the undissolved solid from the saturated solution by either centrifugation or

filtration[7][8]. This step is critical to ensure only the dissolved compound is measured.

Dilution: Carefully pipette a known volume of the clear supernatant (the saturated solution)

and dilute it with the appropriate solvent to a concentration that falls within the linear range of

the analytical method.

Quantification: Analyze the concentration of the diluted solution using a calibrated analytical

method, such as UV-Vis spectrophotometry or HPLC[6][9].

Calculation: Calculate the solubility of the gentisic acid sodium salt in the solvent by

multiplying the measured concentration by the dilution factor. The result is typically

expressed in mg/mL or g/L.

Visualization of Experimental Workflow
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The following diagram illustrates the key steps of the shake-flask method for determining

solubility.

1. Add Excess Solute
(Gentisic Acid Sodium Salt)

2. Add Known Volume
of Solvent

3. Equilibrate
(Shake at constant temp

for 24-72h)

4. Phase Separation
(Centrifuge or Filter)

5. Collect Supernatant
(Saturated Solution)

6. Dilute Sample

7. Quantify Concentration
(HPLC or UV-Vis)

8. Calculate Solubility

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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